Cas no 39067-28-2 (2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester
• CAS No: 39067-28-2
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD00052302
• CID: 2666960
• PubChem ID: 2824169
• Update Time: 2025-04-26

2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(pyridin-3-yl)thiazole-4-carboxylate
• 2-PYRIDIN-3-YL-THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• 2-Pyridin-3-yl-thiazole-4-carboxylicacidethylester
• 2-(3-pyridyl)-4-thiazolecarboxylic acid ethyl ester
• ethyl 2-pyridin-3-yl-1,3-thiazole-4-carboxylate
• Maybridge3_004419
• UXJLPDWBCGOLPH-UHFFFAOYSA-N
• HMS1443I19
• 1880AJ
• AB02179
• IDI1_015806
• OR110671
• ethyl 2-(3
• Ethyl 2-(3-pyridinyl)-1,3-thiazole-4-carboxylate
• Ethyl 2-(3-pyridinyl)-4-thiazolecarboxylate
• MFCD00052302
• ethyl 2-(3-pyridyl)-4-thiazolylcarboxylate
• AS-8927
• ethyl 2-pyridin-3-yl-1,3-thiazole-4-carboxylate;ethyl 2-(pyridin-3-yl)-1,3-thiazole-4-carboxylate
• Ethyl 2-(3-Pyridyl)thiazole-4-carboxylate
• ethyl 2-(3-pyridyl)-4-thiazolecarboxylate
• ethyl2-(3-pyridinyl)-1,3-thiazole-4-carboxylate
• BRD-K53071609-001-01-5
• SCHEMBL290229
• AKOS017264527
• CS-0204954
• SY230064
• DTXSID101260559
• 39067-28-2
• 2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD00052302
• Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)9-7-16-10(13-9)8-4-3-5-12-6-8/h3-7H,2H2,1H3
• InChI Key： UXJLPDWBCGOLPH-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 234.046
• Monoisotopic Mass: 234.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 391.0±48.0 °C at 760 mmHg
• Flash Point: 190.3±29.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Pyridin-3-yl-thiazole-4-carboxylic acid ethyl ester

Ethyl 2-(Pyridin-3-YL)Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate is a pyridine-based thiazole derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential pharmacological applications. This compound belongs to the class of thiazole carboxylate esters, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The pyridin-3-YL group incorporated into the thiazole ring introduces a nitrogen-containing aromatic system that enhances the compound's electronic properties and reactivity. This makes Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate particularly interesting for drug discovery efforts, as it can serve as a versatile scaffold for the development of new pharmaceutical agents.

Recent studies have focused on the synthesis and characterization of this compound, exploring its potential as a template for designing novel thiazole-based drugs. The thiazole core, combined with the carboxylate ester functionality, provides a platform for further chemical modifications that could enhance its bioavailability and target specificity.

One of the most promising applications of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate lies in its antimicrobial activity. Research has shown that this compound exhibits potent inhibitory effects against a range of bacterial and fungal pathogens, making it a potential candidate for the development of new antimicrobial agents.

Furthermore, investigations into the mechanism of action of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate have revealed that its pyridine moiety plays a critical role in modulating cellular pathways, particularly those involved in inflammation and oxidative stress. This suggests that the compound may also hold promise as a potential therapeutic agent for inflammatory diseases.

Recent advancements in crystallography have provided valuable insights into the structural features of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate, enabling researchers to better understand its molecular interactions and binding modes. These findings are crucial for optimizing the compound's pharmacokinetic properties and improving its therapeutic index.

Another area of active research is the pharmacokinetics of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for assessing the compound's safety and efficacy as a potential drug candidate.

Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of key metabolic pathways that influence the bioavailability of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate. This knowledge is being leveraged to design more efficient drug delivery systems and improve the compound's therapeutic potential.

Looking ahead, the development of novel thiazole-based drugs remains a focal point for researchers working in the field of medicinal chemistry. Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate serves as an excellent starting point for exploring new chemical entities with improved therapeutic outcomes.

Finally, ongoing research into the biological activity of Ethyl 2-(pyridin-3-YL)thiazole-4-carboxylate is expected to yield further insights into its potential as a versatile tool for combating a wide range of diseases. As our understanding of this compound's properties continues to grow, so too does its promise as a valuable addition to the arsenal of modern pharmaceuticals.